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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192 Get Quote

Technical Support Center: 1,1,2-
Trichlorotrifluoroethane
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe storage and handling of 1,1,2-Trichlorotrifluoroethane
to maintain its purity for experimental use.

Troubleshooting Guide
This guide addresses specific issues that may arise during the storage and use of 1,1,2-
Trichlorotrifluoroethane, helping to identify the root cause and suggesting corrective actions.
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Observed Issue Potential Cause Recommended Action

Discoloration (yellowish tint)
Photo-degradation due to

exposure to light.

1. Immediately transfer the

solvent to an amber glass or

other UV-blocking container. 2.

Store in a dark environment,

such as a cabinet. 3. Verify

purity using the provided Gas

Chromatography protocol

before use.

Presence of particulate matter

- Corrosion of an improper

storage container (e.g.,

aluminum, galvanized steel).[1]

- Introduction of contaminants

from the laboratory

environment.

1. Do not use the solvent. 2.

Safely dispose of the

contaminated batch according

to institutional guidelines. 3.

Review storage container

compatibility; use only

recommended materials such

as polyethylene or

polypropylene.[1]

Unexpected experimental

results or reaction by-products

- Contamination with

incompatible materials (e.g.,

strong acids, bases, oxidizing

agents, or finely powdered

metals).[2] - Gradual

degradation of the solvent.

1. Cease use of the current

solvent batch. 2. Verify the

purity of a new, unopened

container of 1,1,2-

Trichlorotrifluoroethane. 3.

Review all handling and

storage procedures to prevent

cross-contamination.

Cloudy or hazy appearance

Absorption of moisture from

the atmosphere due to

improper sealing.

1. Ensure container caps are

securely tightened after each

use. 2. Store in a dry

environment. Consider using

desiccants in the storage area.

3. Purity should be checked

before use.
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Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for maintaining the purity of 1,1,2-
Trichlorotrifluoroethane?

A1: To maintain purity, 1,1,2-Trichlorotrifluoroethane should be stored in a cool, dry, and well-

ventilated area, away from direct sunlight and sources of heat or ignition.[2][3] The storage

container should be tightly sealed to prevent the ingress of moisture and other atmospheric

contaminants.[1][3]

Q2: What materials should be avoided for storing 1,1,2-Trichlorotrifluoroethane?

A2: Avoid using containers made of aluminum or galvanized steel.[1] Also, ensure that the

solvent does not come into contact with alkali metals, finely divided metals (like aluminum,

magnesium, and zinc), strong bases, and strong oxidizing agents, as these can cause vigorous

reactions.[4]

Q3: Can I store 1,1,2-Trichlorotrifluoroethane in a standard laboratory refrigerator?

A3: Yes, storage in a refrigerator is acceptable and can help maintain stability, provided it is a

laboratory-grade refrigerator designed for flammable materials if local regulations require it,

even though 1,1,2-Trichlorotrifluoroethane itself is not flammable. Ensure the container is

tightly sealed to prevent condensation and absorption of moisture.

Q4: What are the signs of degradation or contamination of 1,1,2-Trichlorotrifluoroethane?

A4: Visual indicators of degradation or contamination can include discoloration (developing a

yellowish tint), the appearance of cloudiness or haze, or the presence of any particulate matter.

[1] Any unexpected odors may also indicate contamination.

Q5: What happens if 1,1,2-Trichlorotrifluoroethane is exposed to high temperatures or UV

light?

A5: Exposure to high temperatures or UV radiation can cause decomposition, leading to the

formation of hazardous substances such as hydrogen chloride, hydrogen fluoride, and

phosgene.[5] This will compromise the purity and safety of the material.
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Q6: How does moisture affect the purity of 1,1,2-Trichlorotrifluoroethane?

A6: While generally stable, prolonged contact with moisture can potentially lead to the

formation of acidic byproducts, which can affect experimental outcomes. It is crucial to keep the

storage container tightly sealed.[1]

Experimental Protocol: Purity Analysis by Gas
Chromatography
This protocol outlines a method for determining the purity of 1,1,2-Trichlorotrifluoroethane
using Gas Chromatography with a Flame Ionization Detector (FID).

1. Objective: To quantify the purity of a 1,1,2-Trichlorotrifluoroethane sample and identify the

presence of any volatile impurities.

2. Materials and Equipment:

Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

Capillary column (e.g., DB-Wax or similar)

Helium (carrier gas), Hydrogen (FID), and Air (FID)

Autosampler or manual syringe

Sample vials with septa

1,1,2-Trichlorotrifluoroethane sample to be analyzed

High-purity 1,1,2-Trichlorotrifluoroethane reference standard

3. GC-FID Parameters:
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Parameter Setting

Inlet Temperature 250 °C

Injection Volume 1 µL

Split Ratio 50:1

Carrier Gas Helium

Flow Rate 1.5 mL/min (constant flow)

Oven Program
Initial: 40 °C, hold for 5 min Ramp: 10 °C/min to

150 °C, hold for 2 min

Detector Flame Ionization Detector (FID)

Detector Temperature 300 °C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (Helium) 25 mL/min

4. Procedure:

Prepare the GC-FID system according to the parameters in the table above.

Run a blank (e.g., high-purity hexane) to ensure the system is clean.

Inject the high-purity 1,1,2-Trichlorotrifluoroethane reference standard to establish the

retention time of the main peak.

Inject the 1,1,2-Trichlorotrifluoroethane sample to be analyzed.

Collect the chromatogram for a total run time of approximately 20 minutes.

5. Data Analysis:

Identify the main peak corresponding to 1,1,2-Trichlorotrifluoroethane based on the

retention time from the reference standard.
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Identify any additional peaks as impurities.

Calculate the area of all peaks in the chromatogram.

Determine the purity of the sample by calculating the percentage of the area of the main

peak relative to the total area of all peaks. Purity (%) = (Area of 1,1,2-
Trichlorotrifluoroethane Peak / Total Area of All Peaks) x 100

Visualizations
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Purity Issue Suspected

Visual Inspection of Sample

Discoloration / Cloudiness?

Check for clarity

Review Storage Conditions

Improper Container (e.g., Aluminum)?

Perform GC Purity Analysis

Use with Caution After Purity Check

Particulates Present?

No

Exposure to Light/Moisture?

Yes

No

Yes

Quarantine and Dispose of Sample

Yes

Replace with Appropriate Container (e.g., Amber Glass, PE)

No

Improve Storage (Dark, Dry)

Yes

For future use

Click to download full resolution via product page

Caption: Troubleshooting workflow for purity issues.
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Degradation Pathways

1,1,2-Trichlorotrifluoroethane
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Caption: Degradation pathways of 1,1,2-Trichlorotrifluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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